Cas no 135352-71-5 (5-Iodo-3,7-dihydro-pyrrolo2,3-dpyrimidin-4-one)

• Product Name: 5-Iodo-3,7-dihydro-pyrrolo2,3-dpyrimidin-4-one
• CAS No: 135352-71-5
• MF: C₆H₄IN₃O
• MW: 261.019932746887
• MDL: MFCD09746273
• CID: 1026972
• PubChem ID: 135442246
• Update Time: 2025-07-18

5-Iodo-3,7-dihydro-pyrrolo2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 5-iodo-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one
• 5-IODO-3H-PYRROLO[2,3-D]PYRIMIDIN-4(7H)-ONE
• 3,7-Dihydro-5-iodo-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 3,7-DIHYDRO-5-IODO-4-OXO-4H-PYRROLO[2,3-D]PYRIMIDINE
• 4-hydroxy- 5-iodopyrrolo[2,3-d]pyrimidine
• ANW-59651
• CTK8B8202
• SureCN7887899
• SureCN7887902
• 5-iodo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• QHYIUMOXLCMESH-UHFFFAOYSA-N
• RP06333
• FCH1324177
• OR17053
• BL002782
• AX8211306
• 5-Iodo-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL7887899
• A927712
• SY041740
• DTXSID20447357
• CS-0041346
• 135352-71-5
• C6H4IN3O
• AMY7020
• W-205465
• DB-349999
• SCHEMBL15519347
• PS-3937
• AKOS016003783
• MFCD09746273
• 5-Iodo-3,7-dihydro-pyrrolo2,3-dpyrimidin-4-one

• MDL： MFCD09746273
• Inchi： 1S/C6H4IN3O/c7-3-1-8-5-4(3)6(11)10-2-9-5/h1-2H,(H2,8,9,10,11)
• InChI Key： QHYIUMOXLCMESH-UHFFFAOYSA-N
• SMILES： IC1=CNC2=C1C(NC=N2)=O

Computed Properties

• Exact Mass: 260.94000
• Monoisotopic Mass: 260.93991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 0.5

Experimental Properties

• Boiling Point: 539.8℃ at 760 mmHg
• PSA: 61.54000
• LogP: 0.85580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5-Iodo-3,7-dihydro-pyrrolo2,3-dpyrimidin-4-one

Comprehensive Overview of 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one (CAS No. 135352-71-5)

5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one (CAS No. 135352-71-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and development. The presence of an iodine substituent at the 5-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for pyrrolopyrimidine derivatives has surged, driven by their role in targeting various biological pathways. Researchers are particularly interested in 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one due to its potential as a building block for kinase inhibitors, which are crucial in cancer therapy. The compound's iodinated structure also makes it a candidate for radiolabeling studies, a hot topic in diagnostic imaging and theranostics.

The synthesis of 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one typically involves multi-step organic reactions, including halogenation and cyclization processes. Its molecular weight and solubility properties are well-documented, making it easier for researchers to incorporate it into their workflows. The compound's stability under various conditions has also been a subject of study, as it impacts its shelf life and handling protocols.

One of the most frequently asked questions about 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one revolves around its biological activity. Preliminary studies suggest that it may interact with enzymes involved in cell proliferation, aligning with the growing interest in targeted therapies for diseases like cancer and autoimmune disorders. Additionally, its potential use in PET imaging (Positron Emission Tomography) has sparked curiosity, as iodine isotopes are commonly used in radiopharmaceuticals.

From a commercial perspective, CAS No. 135352-71-5 is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability fluctuate based on demand, which has been influenced by the increasing focus on precision medicine and personalized therapeutics. Researchers are advised to verify the compound's purity and storage conditions before use, as these factors can significantly affect experimental outcomes.

In the context of green chemistry, efforts are underway to optimize the synthesis of 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one to reduce waste and improve yield. This aligns with the broader trend of sustainable practices in chemical manufacturing. The compound's structure-activity relationship (SAR) is another area of active investigation, as scientists aim to modify its scaffold to enhance efficacy or reduce side effects.

As the scientific community continues to explore the applications of pyrrolopyrimidine derivatives, 5-Iodo-3,7-dihydro-pyrrolo[2,3-d]pyrimidin-4-one remains a compound of interest. Its versatility and potential in both therapeutic and diagnostic fields make it a valuable asset in modern research. Future studies may uncover new roles for this molecule, further solidifying its importance in the life sciences.